Cas no 298207-76-8 (2-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)propanoic acid)

• Product Name: 2-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)propanoic acid
• CAS No: 298207-76-8
• MF: C₁₁H₁₃NO₆S
• MW: 287.28902220726
• CID: 4712256
• Update Time: 2025-06-13

2-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Dihydro-benzo[1,4]dioxine-6-sulfonylamino)-propionic acid
• N-(2,3-DIHYDRO-1,4-BENZODIOXIN-6-YLSULFONYL)ALANINE
• 2-(2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamido)propanoic acid
• 2-[(2H,3H-benzo[3,4-e]1,4-dioxin-6-ylsulfonyl)amino]propanoic acid
• BAS 01916379
• CBMicro_000171
• Cambridge id 5358632
• Oprea1_809479
• Oprea1_041974
• GUCRCHWPRACULN-UHFFFAOYSA-N
• SMSF0005702
• SBB027377
• CB01329
• ST50257656
• F02
• 2-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)propanoic acid

• Inchi： 1S/C11H13NO6S/c1-7(11(13)14)12-19(15,16)8-2-3-9-10(6-8)18-5-4-17-9/h2-3,6-7,12H,4-5H2,1H3,(H,13,14)
• InChI Key： GUCRCHWPRACULN-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)OCCO2)(NC(C(=O)O)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 431
• Topological Polar Surface Area: 110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)propanoic acid

Recent Advances in the Study of 2-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)propanoic acid (CAS: 298207-76-8)

2-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)propanoic acid (CAS: 298207-76-8) is a sulfonamide derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its benzodioxine and sulfonamido functional groups, has been the subject of numerous studies exploring its pharmacological properties, synthetic pathways, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in the field of chemical biology and pharmaceutical sciences.

Recent studies have focused on the synthesis and optimization of 2-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)propanoic acid, with particular emphasis on improving its yield and purity. Advanced synthetic techniques, including microwave-assisted synthesis and catalytic methods, have been employed to achieve higher efficiency and reduced reaction times. These advancements are critical for scaling up production and ensuring the compound's availability for further pharmacological evaluations. Additionally, researchers have explored the structural modifications of this compound to enhance its bioactivity and reduce potential side effects.

Pharmacological investigations have revealed that 2-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)propanoic acid exhibits promising activity as an inhibitor of specific enzymatic targets. For instance, studies have demonstrated its efficacy in modulating the activity of carbonic anhydrases, a family of enzymes implicated in various physiological and pathological processes. This inhibitory activity suggests potential applications in treating conditions such as glaucoma, epilepsy, and certain cancers. Furthermore, preliminary in vitro and in vivo studies have indicated that the compound possesses anti-inflammatory and antioxidant properties, broadening its therapeutic scope.

In the context of drug development, the pharmacokinetic and toxicological profiles of 2-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)propanoic acid have been under rigorous evaluation. Recent findings suggest that the compound exhibits favorable absorption and distribution characteristics, with moderate plasma protein binding and acceptable metabolic stability. However, further studies are needed to assess its long-term safety and potential drug-drug interactions. These evaluations are essential for advancing the compound through preclinical and clinical development stages.

Beyond its direct therapeutic applications, 2-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)propanoic acid has also been investigated as a versatile building block in the design of novel drug candidates. Its unique chemical structure allows for the incorporation of various pharmacophores, enabling the development of hybrid molecules with enhanced biological activities. This approach has been particularly valuable in the search for multi-targeted therapies, which are increasingly recognized as effective strategies for complex diseases such as neurodegenerative disorders and metabolic syndromes.

In conclusion, the ongoing research on 2-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)propanoic acid (CAS: 298207-76-8) underscores its potential as a valuable compound in medicinal chemistry. The advancements in its synthesis, pharmacological evaluation, and application in drug design highlight its versatility and promise. Future studies should focus on further elucidating its mechanisms of action, optimizing its therapeutic efficacy, and addressing any safety concerns to facilitate its transition from the laboratory to clinical use. The continued exploration of this compound is expected to yield significant contributions to the field of chemical biology and pharmaceutical sciences.